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An In-depth Technical Guide to 2-Chlorophenylboronic Acid: Properties and Applications

This technical guide provides an in-depth overview of 2-Chlorophenylboronic acid, a vital
reagent in modern synthetic chemistry. Tailored for researchers, scientists, and professionals in
drug development, this document outlines the compound's core properties, its principal
application in carbon-carbon bond formation, and detailed experimental methodologies.

Chemical and Physical Properties

2-Chlorophenylboronic acid is a white, solid organic compound widely utilized as a synthetic
intermediate.[1] Its utility is primarily centered around the boronic acid functional group, which
enables its participation in palladium-catalyzed cross-coupling reactions.[1] The quantitative
properties of 2-Chlorophenylboronic acid are summarized in the table below for clear reference.
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Property Value Source

Molecular Formula CeHeBCIO2 [1112113114]

Molecular Weight 156.37 g/mol [11[2][5]

CAS Number 3900-89-8 [112][3][41[5]

Appearance White to Almost White (1176}
Powder/Crystal

Melting Point 92-102 °C [1][5]

Boiling Point 306.3 °C at 760 mmHg [1]

Density 1.32 g/cm3 [1]

(o-Chlorophenyl)boronic acid,
Common Synonyms o [31[51[6]
2-Chlorobenzeneboronic acid

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

A primary application of 2-Chlorophenylboronic acid is in the Suzuki-Miyaura cross-coupling
reaction, a powerful method for synthesizing biaryl compounds and other conjugated systems.
[7] This reaction forms a carbon-carbon bond between the organoborane and an organic
halide, catalyzed by a palladium(0) complex.[7] The general mechanism involves a catalytic
cycle of three main steps: oxidative addition, transmetalation, and reductive elimination.[7][8]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following section provides a detailed methodology for a representative Suzuki-Miyaura
coupling reaction using 2-Chlorophenylboronic acid and an aryl bromide.

Obijective: To synthesize 2-chloro-1,1'-biphenyl via a palladium-catalyzed cross-coupling
reaction.

Materials:

2-Chlorophenylboronic acid

Bromobenzene

Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)

Tri-tert-butylphosphine (P(t-Bu)s) or similar phosphine ligand
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e Potassium Phosphate (KsPOa4) or Potassium Fluoride (KF)
e Anhydrous 1,4-Dioxane or Toluene

e Deionized Water

o Ethyl acetate

 Brine (saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)

 Silica Gel for column chromatography

Equipment:

e Schlenk tube or round-bottom flask with a reflux condenser
e Magnetic stirrer and stir bar

e Heating mantle or oil bath

* Inert gas line (Nitrogen or Argon)

o Standard laboratory glassware (syringes, separatory funnel, beakers, etc.)
e Rotary evaporator

e Thin-Layer Chromatography (TLC) apparatus

o Column chromatography setup

Procedure:

e Reaction Setup: To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add
2-Chlorophenylboronic acid (1.5 mmol), the aryl halide (e.g., bromobenzene, 1.0 mmol), a
base such as KsPOa (2.0 mmol), the palladium precursor (e.g., Pdz(dba)s, 0.015 mmol, 1.5
mol%), and the phosphine ligand (e.g., P(t-Bu)s, 0.03 mmol).
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Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane, 3-5 mL) via syringe. If
a biphasic system is desired, a small amount of degassed water can be added.

Degassing: Subject the reaction mixture to a final degassing step by bubbling the inert gas
through the solution for 5-10 minutes.

Reaction: Heat the sealed reaction vessel to a temperature between 80-110 °C with vigorous
stirring. The optimal temperature and time depend on the specific substrates and catalyst
system used.[3]

Monitoring: Monitor the reaction's progress by periodically taking small aliquots and
analyzing them by TLC or GC-MS until the starting aryl halide is consumed.

Work-up: Upon completion, allow the mixture to cool to room temperature. Dilute the mixture
with ethyl acetate and filter it through a pad of celite or silica gel to remove the palladium
catalyst.

Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSOu4, filter, and
concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel to isolate
the desired biphenyl compound.
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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